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Compound Focus: Carzenide

CAS No.: 138-41-0

Cat. No.: S002764

Chemical Profile of Carzenide

Carzenide, also known as 4-Sulfamoylbenzoic acid, is a carbonic anhydrase inhibitor with diuretic

properties [1]. Its basic chemical and physical characteristics are summarized below:

Property Value

CAS Number 138-41-0 [2] [1]

Molecular Formula C7H7NO4S [2] [1] [3]

Molecular Weight 201.20 g/mol [2] [1] [3]

Melting Point 285 - 295 °C (lit.) [1] [4]

Appearance White to off-white solid powder [1] [3] [4]
LogP 0.5[2] [4]

Water Solubility 453 mg/L (25 °C) [1]

Validation Techniques and Biological Activity
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A primary validation technique for Carzenide is its analysis using High-Performance Liquid
Chromatography (HPLC). Its main documented biological activity is the inhibition of the carbonic anhydrase
11 (CAII) enzyme.

HPLC Analysis Method

This method is used for separating and analyzing Carzenide, and can be scaled for preparative separation or

pharmacokinetic studies [2].

Parameter Description

Application Separation of Carzenide [2]

HPLC Column Newcrom R1 (reverse-phase with low silanol activity) [2]
Mobile Phase Acetonitrile (MeCN), water, and phosphoric acid [2]
MS-Compatible Modification Replace phosphoric acid with formic acid [2]

Particle Sizes Smaller 3 um particles available for fast UPLC applications [2]

Biological Validation & Mechanism of Action

Carzenide is identified as a strong competitive inhibitor of carbonic anhydrase II (CAII) [3]. Carbonic
anhydrases are zinc metalloenzymes that catalyze the reversible hydration of carbon dioxide, playing roles in
critical processes like pH regulation, electrolyte secretion, and tumorigenicity [5]. Inhibiting specific CA

isoforms is a strategy for treating conditions like epilepsy, glaucoma, and certain cancers [6] [5].

The experimental workflow for validating Carzenide's activity involves several key stages, from initial

analysis to cellular studies:
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For the Carbonic Anhydrase Inhibition Assay, the standard methodology is the stopped-flow CO:2
hydrase assay [6]. This experiment measures the enzyme's catalytic activity by monitoring the change in

absorbance or pH associated with the CO2 hydration reaction in the presence of the inhibitor.

e Procedure: The enzyme is pre-incubated with different concentrations of Carzenide. The reaction is
initiated by rapidly mixing the enzyme-inhibitor solution with a COz-saturated buffer. The initial rate of
the reaction is measured for each inhibitor concentration [6].

e Data Analysis: The inhibition constant (Ki) is calculated from the data, typically obtained from three
independent assays. This value represents the concentration of inhibitor required to reduce enzyme
activity by half, with lower Ki values indicating more potent inhibition [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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